2-Bromo-6-methylbenzonitrile
Overview
Description
2-Bromo-6-methylbenzonitrile, also known as 2-bromo-m-xylene, is a chemical compound belonging to the class of nitriles. It is a colorless, volatile liquid with a sweet odor, soluble in a variety of organic solvents. This compound has a variety of applications in organic synthesis, including the synthesis of pharmaceuticals, agrochemicals, and other organic compounds.
Scientific Research Applications
Spectroscopic Investigations : Studies have explored the electronic structure, vibrational properties, and other characteristics of similar compounds through experimental and theoretical methods, such as Density Functional Theory (DFT) (Shajikumar & Raman, 2018).
Facile Synthesis Techniques : Research has developed scalable synthesis methods for bromo-methylbenzonitrile derivatives, demonstrating the generality of these techniques through the halodeboronation of aryl boronic acids (Szumigala et al., 2004).
Application in Organic Synthesis : Several studies have focused on the use of these compounds in the synthesis of complex organic molecules, particularly through aryne reactions and other chemical transformations (Waggenspack et al., 1992).
Photochemical Reactions : Investigations into the photochemistry of bromo-methylbenzonitrile derivatives have been conducted, examining their behavior under various conditions and potential applications in photochemical reactions (Pretali et al., 2009).
Thermochemical Studies : The thermochemical properties of methylbenzonitriles, including enthalpies of formation and vaporization, have been examined, providing valuable data for chemical engineering and materials science applications (Zaitseva et al., 2015).
Radiochemical Applications : Some research has explored the reactivity of meta-halo-methylbenzonitrile derivatives towards aromatic nucleophilic substitution, particularly in the context of radiochemical synthesis (Guo et al., 2008).
Safety and Hazards
Properties
IUPAC Name |
2-bromo-6-methylbenzonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6BrN/c1-6-3-2-4-8(9)7(6)5-10/h2-4H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AEQBTIZIDSFIGT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)Br)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6BrN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50604779 |
Source
|
| Record name | 2-Bromo-6-methylbenzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50604779 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
196.04 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
77532-78-6 |
Source
|
| Record name | 2-Bromo-6-methylbenzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50604779 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-bromo-6-methylbenzonitrile | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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